![molecular formula C15H12ClN3O B5507957 6-amino-5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizine-7-carbonitrile](/img/structure/B5507957.png)
6-amino-5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizine-7-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to 6-amino-5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizine-7-carbonitrile often involves cyclocondensation reactions. For example, alpha,beta-unsaturated carbonyl compounds can react with aminoacetonitrile hydrochloride to furnish dihydro-2H-pyrrole-2-carbonitriles in a one-pot reaction sequence. This method provides a pathway to synthesize polysubstituted pyrrolizidines, highlighting the versatility of these reactions in generating complex structures from simpler precursors (Bergner, Wiebe, Meyer, & Opatz, 2009).
Molecular Structure Analysis
Density Functional Theory (DFT) calculations can provide insights into the molecular structure and electronic properties of similar compounds. Such analyses help understand the stability of different tautomers and their electronic characteristics, which are crucial for elucidating the compound's behavior in various chemical environments (Wazzan & Safi, 2017).
Scientific Research Applications
Synthesis and Chemical Properties
The compound plays a critical role in the synthesis of diverse heterocyclic compounds, showcasing its versatility as a chemical building block. For instance, it serves as a precursor in the cyclocondensation of alpha-aminonitriles and enones, leading to the production of 3,4-dihydro-2H-pyrrole 2-carbonitriles and 2,3,5-trisubstituted pyrroles. These products are pivotal for further chemical transformations, including the creation of polysubstituted pyrrolizidines, highlighting the compound's utility in synthesizing complex organic structures (Bergner et al., 2009).
Material Science Applications
In the realm of material science, the compound has been utilized to explore the structural and optical properties of derivatives, such as 4H-pyrano[3,2-c]quinoline derivatives. Studies on these derivatives, transformed into thin films, reveal their nanocrystalline nature dispersed in an amorphous matrix upon thermal deposition. This research provides insights into the chemical bonds, optical properties, and potential electronic applications of these materials, emphasizing the compound's role in developing novel materials with unique photophysical properties (Zeyada et al., 2016).
Bioactivity and Pharmacological Potential
Although specific requests to exclude drug use and side effects have been made, it's notable that related chemical structures derived from 6-amino-5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizine-7-carbonitrile have been investigated for their bioactivity. For example, derivatives have been synthesized for antibacterial activity evaluations, contributing to the development of new antimicrobial agents. This underscores the broader chemical family's potential in addressing healthcare challenges, even though the focus is not directly on the compound (Sharafi-kolkeshvandi et al., 2016).
properties
IUPAC Name |
2-amino-3-(4-chlorobenzoyl)-6,7-dihydro-5H-pyrrolizine-1-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O/c16-10-5-3-9(4-6-10)15(20)14-13(18)11(8-17)12-2-1-7-19(12)14/h3-6H,1-2,7,18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTVGSHXJQJIDCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=C(N2C1)C(=O)C3=CC=C(C=C3)Cl)N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.